![molecular formula C25H24N2O3S3 B2462988 3-{[(3,4-dimethylphenyl)(methyl)amino]sulfonyl}-4-phenyl-N-(2-thienylmethyl)thiophene-2-carboxamide CAS No. 1105250-09-6](/img/structure/B2462988.png)
3-{[(3,4-dimethylphenyl)(methyl)amino]sulfonyl}-4-phenyl-N-(2-thienylmethyl)thiophene-2-carboxamide
Description
3-{[(3,4-dimethylphenyl)(methyl)amino]sulfonyl}-4-phenyl-N-(2-thienylmethyl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C25H24N2O3S3 and its molecular weight is 496.66. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Chemistry and Drug Synthesis
Research on heterocyclic enaminonitriles, including studies on thiophenes and their reactions with acetylenic esters, highlights the potential of similar compounds in synthesizing new chemical entities. These studies explore the formation of different heterocyclic structures, which are foundational in drug discovery and development (Matsunaga et al., 1986).
Polymeric Materials Development
The synthesis and characterization of aromatic polyamides based on ether-sulfone-dicarboxylic acids demonstrate the application of similar compounds in developing new materials. These polyamides, known for their solubility in polar solvents and thermal stability, offer insights into creating advanced polymers for industrial applications (Hsiao & Huang, 1997).
Antimicrobial Activity
Thiophene-3-carboxamide derivatives show significant antibacterial and antifungal activities, indicating the potential of similar compounds in medicinal chemistry for developing new antimicrobial agents. These findings underline the importance of heterocyclic compounds in pharmaceutical research (Vasu et al., 2003).
Environmental Biodegradation
Studies on the biotransformation of dimethylbenzothiophenes by Pseudomonas strains provide insights into the environmental applications of similar compounds. These compounds' degradation pathways could help develop bioremediation strategies for sulfur-containing pollutants in petroleum products (Kropp et al., 1996).
properties
IUPAC Name |
3-[(3,4-dimethylphenyl)-methylsulfamoyl]-4-phenyl-N-(thiophen-2-ylmethyl)thiophene-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H24N2O3S3/c1-17-11-12-20(14-18(17)2)27(3)33(29,30)24-22(19-8-5-4-6-9-19)16-32-23(24)25(28)26-15-21-10-7-13-31-21/h4-14,16H,15H2,1-3H3,(H,26,28) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UDBLSGBWZANQKW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)N(C)S(=O)(=O)C2=C(SC=C2C3=CC=CC=C3)C(=O)NCC4=CC=CS4)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H24N2O3S3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
496.7 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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